Cas no 53708-63-7 ((2S)-2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide)

(2S)-2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide is a chiral tryptophan derivative featuring an indole moiety and a methylamide modification at the carboxyl terminus. This compound is of interest in peptide chemistry and medicinal research due to its structural similarity to endogenous amino acids, enabling its potential use as a building block for bioactive peptides or enzyme inhibitors. The stereospecific (S)-configuration ensures compatibility with biological systems, while the N-methylation enhances metabolic stability and membrane permeability. Its well-defined chirality and functional groups make it suitable for structure-activity relationship studies in drug discovery. The compound is typically characterized by HPLC and MS to ensure high purity (>95%) for research applications.

(2S)-2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide structure

53708-63-7 structure

Product Name:(2S)-2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide

CAS No:53708-63-7

MF:C₁₂H₁₅N₃O

MW:217.267002344131

MDL:MFCD14590225

CID:2196860

PubChem ID:14505575

Update Time:2025-06-07

(2S)-2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

- 1H-indole-3-propanamide,a-amino-n-methyl-,(as)-
- (2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide
- L-Trp-NHMe
- tryptophan methylamide
- L-tryptophan methylamide
- N-Methyl-L-tryptophanamide
- YCTBLMQFTMPXBD-JTQLQIEISA-N
- 1H-Indole-3-propanamide, alpha-amino-N-methyl-, (alphaS)-
- NE26186
- EN300-84212
- G71245
- SCHEMBL631048
- 53708-63-7
- (2S)-2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide
- MDL： MFCD14590225
- Inchi： 1S/C12H15N3O/c1-14-12(16)10(13)6-8-7-15-11-5-3-2-4-9(8)11/h2-5,7,10,15H,6,13H2,1H3,(H,14,16)/t10-/m0/s1
- InChI Key： YCTBLMQFTMPXBD-JTQLQIEISA-N
- SMILES： O=C([C@H](CC1=CNC2C=CC=CC1=2)N)NC

Computed Properties

Exact Mass: 217.121512110g/mol
Monoisotopic Mass: 217.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 70.9

(2S)-2-Amino-3-(1H-indol-3-yl)-N-methylpropanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A340853-10mg	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7		10mg	$ 50.00	2022-06-08
TRC	A340853-50mg	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7		50mg	$ 185.00	2022-06-08
TRC	A340853-100mg	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7		100mg	$ 295.00	2022-06-08
Enamine	EN300-84212-0.05g	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7	95%	0.05g	$179.0	2023-09-02
Enamine	EN300-84212-0.1g	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7	95%	0.1g	$268.0	2023-09-02
Enamine	EN300-84212-0.25g	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7	95%	0.25g	$383.0	2023-09-02
Enamine	EN300-84212-0.5g	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7	95%	0.5g	$601.0	2023-09-02
Enamine	EN300-84212-1.0g	(2S)-2-amino-3-(1H-indol-3-yl)-N-methylpropanamide	53708-63-7	95%	1.0g	$770.0	2023-02-11
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